5-Chloro-2-methylthiazolo[4,5-b]pyridine

• IUPAC Name: 5-chloro-2-methyl-[1,3]thiazolo[4,5-b]pyridine
• InChI: InChI=1S/C7H5ClN2S/c1-4-9-7-5(11-4)2-3-6(8)10-7/h2-3H,1H3
• InChI Key: KJBDQSQBKHFXAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=N2)Cl
• Molecular Formula: C7H5ClN2S
• Molecular Weight: 184.65 g/mol
• CAS RN: 118872-73-4

Description

5-Chloro-2-methylthiazolo[4,5-b]pyridine is a chemical compound with the molecular formula C7H5ClN2S. It has a molecular weight of 184.65.

Molecular Structure Analysis

The InChI code for 5-Chloro-2-methylthiazolo[4,5-b]pyridine is 1S/C7H5ClN2S/c1-4-9-7-5 (11-4)2-3-6 (8)10-7/h2-3H,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

5-Chloro-2-methylthiazolo[4,5-b]pyridine is a solid at room temperature. It has a melting point of 169-170 degrees Celsius.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

5-Chloro-2-methylthiazolo[4,5-b]pyridine derivatives have been synthesized and evaluated for their antibacterial properties. One study synthesized 5-chloro-7-methylthiazolo[4,5-d]pyrimidine-2(3H)-thione and its alkylthio derivatives for antibacterial testing (Rahimizadeh et al., 2011).

Applications in Heterocyclic Chemistry

The compound has been utilized in the synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines. This demonstrates its role in generating new heterocyclic compounds with potential for varied applications (Palamarchuk et al., 2019).

Resonance-Stabilized Pi-Radical Conductors

In a study exploring the electrical properties of heterocyclic compounds, 8-chloro-bis[1,2,3]dithiazolo[4,5-b:5',4'-e]pyridine (ClBP) was alkylated, leading to the formation of ClBPR radicals. These radicals showed potential as neutral pi-radical conductors, indicating their use in electronic materials (Beer et al., 2002).

Ring Transformations in Synthetic Chemistry

The compound is involved in ring transformation reactions, such as the formation of oxazolo[5,4-b]pyridine derivatives. These transformations are crucial for creating diverse heterocyclic structures with potential applications in drug development and materials science (Kalogirou et al., 2015).

Synthesis of Novel Heterocyclic Compounds

5-Chloro-2-methylthiazolo[4,5-b]pyridine derivatives are also used in the synthesis of novel heterocyclic compounds like 5-Chloro-7-[1,3]oxazolo[4,5-b]pyridin-2-ylquinolin-8-ol, highlighting its role in creating new molecules for potential pharmaceutical applications (Sakee & Grigg, 2009).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Target of Action

5-Chloro-2-methylthiazolo[4,5-b]pyridine is a member of the thiazolo[4,5-b]pyridines class of compounds . These compounds are known to interact with a wide range of receptor targets . Some representatives of this class have been reported as histamine H3 receptor antagonists .

Mode of Action

It is known that thiazolo[4,5-b]pyridines interact with their targets, leading to a variety of pharmacological effects .

Biochemical Pathways

Thiazolo[4,5-b]pyridines have been reported to possess a broad spectrum of pharmacological activities, indicating that they likely affect multiple biochemical pathways . These activities include antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor effects .

Result of Action

The molecular and cellular effects of 5-Chloro-2-methylthiazolo[4,5-b]pyridine’s action are likely diverse, given the broad spectrum of pharmacological activities exhibited by thiazolo[4,5-b]pyridines . These effects can include antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .